4-methoxy-N',N'-diphenylbenzenesulfonohydrazide

• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 4-methoxy-N',N'-diphenylbenzenesulfonohydrazide
• InChI: InChI=1S/C19H18N2O3S/c1-24-18-12-14-19(15-13-18)25(22,23)20-21(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-15,20H,1H3
• InChI Key: AQZCZFRBKRNIPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NN(C2=CC=CC=C2)C3=CC=CC=C3

Description

4-methoxytriphenylamine (P-MOTPA), is a chemical compound with the molecular formula C₁₉H₁₇NO . It is a solid compound with a melting point of 102-106 °C .

Preparation Methods

Synthetic Routes::

Oxidative Polymerization: P-MOTPA can serve as a monomer precursor for the preparation of .

Condensation Reaction: A mixture of P-MOTPA and N,N’-diphenyl-N,N’-bis(4-methylphenyl)-1,4-phenylenediamine can be condensed with paraldehyde to synthesize arylamine polymers.

Industrial Production Methods:: Unfortunately, specific industrial production methods for this compound are not widely documented.

Chemical Reactions Analysis

4-Methoxy-N’,N’-diphenylbenzenesulfonohydrazide can undergo various reactions:

Oxidation: It may participate in oxidation reactions.

Reduction: Reduction processes are also possible.

Substitution: Substitution reactions involving the sulfonohydrazide group can occur.

Common reagents and conditions depend on the specific reaction, but typical reagents include oxidants, reducing agents, and nucleophiles.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for organic materials and polymers.

Biology: Its derivatives may exhibit biological activity.

Medicine: Potential use in drug development.

Industry: For materials science and electronics.

Mechanism of Action

The precise mechanism by which 4-methoxy-N’,N’-diphenylbenzenesulfonohydrazide exerts its effects remains an area of ongoing research. It likely interacts with specific molecular targets or pathways.

Comparison with Similar Compounds

. These comparisons can highlight its uniqueness and provide insights into its properties.